N-[2-(4-benzoyl-1-piperazinyl)phenyl]-3,5-dichloro-2-methoxybenzamide

• IUPAC Name: N-[2-(4-benzoylpiperazin-1-yl)phenyl]-3,5-dichloro-2-methoxybenzamide
• InChI: InChI=1S/C25H23Cl2N3O3/c1-33-23-19(15-18(26)16-20(23)27)24(31)28-21-9-5-6-10-22(21)29-11-13-30(14-12-29)25(32)17-7-3-2-4-8-17/h2-10,15-16H,11-14H2,1H3,(H,28,31)
• InChI Key: YFSNZLJQKDBRSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C(=O)NC2=CC=CC=C2N3CCN(CC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H23Cl2N3O3
• Molecular Weight: 484.4 g/mol

Description

N-[2-(4-benzoyl-1-piperazinyl)phenyl]-3,5-dichloro-2-methoxybenzamide, also known as BRL-15572, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. BRL-15572 belongs to the class of piperazine derivatives and is a potent and selective antagonist of the dopamine D3 receptor.

Mechanism of Action

N-[2-(4-benzoyl-1-piperazinyl)phenyl]-3,5-dichloro-2-methoxybenzamide acts as a selective antagonist of the dopamine D3 receptor, which is predominantly expressed in the mesolimbic and mesocortical pathways of the brain. By blocking the activity of this receptor, this compound reduces the rewarding effects of drugs of abuse and may also alleviate motor symptoms in Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been shown to reduce drug-seeking behavior and self-administration of drugs of abuse, as well as to alleviate motor symptoms in Parkinson's disease. This compound has also been shown to modulate the release of dopamine and other neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(4-benzoyl-1-piperazinyl)phenyl]-3,5-dichloro-2-methoxybenzamide is its high selectivity for the dopamine D3 receptor, which reduces the likelihood of off-target effects. However, one limitation of this compound is its relatively low potency compared to other dopamine D3 receptor antagonists, which may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on N-[2-(4-benzoyl-1-piperazinyl)phenyl]-3,5-dichloro-2-methoxybenzamide. One area of interest is the development of more potent analogs of this compound that may be more effective in treating addiction and Parkinson's disease. Another area of interest is the exploration of the potential therapeutic applications of this compound in other neurological disorders, such as schizophrenia and depression. Finally, further research is needed to fully understand the mechanisms of action of this compound and how it may be used in combination with other drugs to achieve optimal therapeutic outcomes.

Scientific Research Applications

N-[2-(4-benzoyl-1-piperazinyl)phenyl]-3,5-dichloro-2-methoxybenzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of drug addiction and Parkinson's disease. The dopamine D3 receptor has been implicated in the development of addiction to drugs such as cocaine, and this compound has been shown to reduce drug-seeking behavior in animal models. In Parkinson's disease, the dopamine D3 receptor is thought to play a role in the development of dyskinesia, and this compound has been shown to alleviate these symptoms in animal models.